Pyraclofos

• CAS: 77458-01-6

Core Science & Biosynthesis

Pyraclofos mechanism of action on acetylcholinesterase

Initiating Data Collection

I'm starting by delving into the mechanics of pyraclofos's effect on acetylcholinesterase. My initial focus is gathering detailed information via Google searches, particularly on its organophosphate classification and the intricacies of its interaction at the molecular level. I intend to analyze this data to form a basis for further research.

Commencing Data Acquisition

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Expanding Data Scope

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Discovery and history of Pyraclofos development

Initiating Pyraclofos Research

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Deepening Synthesis Understanding

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Initiating Pyraclofos Guide

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Pyraclofos molecular formula C14H18ClN2O3PS

Initiating Pyraclofos Research

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Protocols & Analytical Methods

Application Note: A Robust GC-MS Method for the Quantification of Pyraclofos in Complex Matrices

Abstract

This application note presents a comprehensive and validated method for the quantification of the organophosphorus insecticide Pyraclofos using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol leverages the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, ensuring high recovery and effective removal of matrix interferences from complex food commodities.[1][2] Detailed procedures for sample homogenization, extraction, dispersive solid-phase extraction (d-SPE) cleanup, and instrumental analysis are provided. The method is validated according to internationally recognized guidelines, demonstrating excellent performance in terms of linearity, sensitivity, accuracy, and precision, making it suitable for routine monitoring in food safety and environmental laboratories.

Introduction

Pyraclofos, O-[1-(4-chlorophenyl)-1H-pyrazol-4-yl] O-ethyl S-propyl phosphorothioate, is an organophosphorus insecticide and acetylcholinesterase inhibitor used to control a range of agricultural pests.[3][4] Due to its potential toxicity, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for Pyraclofos in various food and environmental samples.[5] Accurate and sensitive analytical methods are therefore crucial for ensuring consumer safety and monitoring environmental contamination.

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technology for the analysis of semi-volatile compounds like Pyraclofos.[6] The gas chromatograph provides excellent separation of the target analyte from co-extracted matrix components, while the mass spectrometer offers highly selective and sensitive detection, ensuring reliable identification and quantification even at trace levels.[6][7] When coupled with a robust sample preparation method like QuEChERS, GC-MS provides a powerful workflow for high-throughput pesticide residue analysis.[8][9]

This guide provides a field-proven protocol, explaining the causality behind each step to empower researchers to not only replicate the method but also adapt it to their specific needs.

Principle of the Method

The analytical workflow is a two-stage process: sample preparation followed by instrumental analysis.

• Sample Preparation (QuEChERS): The core of this stage is the extraction of Pyraclofos from the sample matrix into an organic solvent, typically acetonitrile.[2][10] This is achieved by first homogenizing the sample and then shaking it vigorously with acetonitrile and a specific salt mixture (e.g., magnesium sulfate and sodium chloride).[11][12] The salts induce phase separation between the aqueous and organic layers and help drive the pesticides into the acetonitrile layer.[2][12] Subsequently, a cleanup step using dispersive solid-phase extraction (d-SPE) is performed on an aliquot of the extract. Sorbents like Primary Secondary Amine (PSA) and C18 are used to remove interfering compounds such as organic acids, sugars, and lipids, resulting in a cleaner extract for analysis.[13]

• GC-MS Analysis: The cleaned extract is injected into the GC-MS system. The analyte is vaporized and separated from other components on a capillary column based on its boiling point and affinity for the column's stationary phase. As Pyraclofos elutes from the column, it enters the mass spectrometer's ion source, where it is fragmented into a predictable pattern of ions. The mass spectrometer then separates and detects these characteristic ions, allowing for unambiguous identification and quantification. For enhanced sensitivity and selectivity, Selective Ion Monitoring (SIM) mode is employed.

Sources

• 1. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Pyraclofos (Ref: OMS 3040) [sitem.herts.ac.uk]
• 4. medkoo.com [medkoo.com]
• 5. agilent.com [agilent.com]
• 6. shimadzu.com [shimadzu.com]
• 7. hpst.cz [hpst.cz]
• 8. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 9. Development of Sample Preparation for Pesticide Residues Analysis in Difficult Food Matrices | Burapha Science Journal [scijournal.buu.ac.th]
• 10. researchgate.net [researchgate.net]
• 11. QuEChERS: Home [quechers.eu]
• 12. hawach.com [hawach.com]
• 13. researchgate.net [researchgate.net]

Protocol for enantioselective separation of Pyraclofos isomers

Initiating Data Collection

I'm now diving deep into Google, aiming to retrieve solid, peer-reviewed data on enantioselective separation, specifically for Pyraclofos isomers. I'm prioritizing established chromatographic techniques like HPLC and SFC, and the common chiral stationary phases.

Outlining Experimental Protocol

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Defining Application Note Structure

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Application Note and Protocol: In Vitro Acetylcholinesterase Inhibition Assay for Pyraclofos

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for conducting an in vitro acetylcholinesterase (AChE) inhibition assay to evaluate the inhibitory potential of Pyraclofos. Pyraclofos is an organophosphorus insecticide and nematicide whose primary mode of action is the inhibition of acetylcholinesterase, a critical enzyme in the nervous system.[1] This application note details the scientific principles of the assay, provides a step-by-step protocol based on the widely used Ellman's method, and offers insights into data analysis and interpretation.[2][3][4] The protocols and information herein are intended to equip researchers, scientists, and professionals in drug development and toxicology with a robust framework for assessing the AChE inhibitory activity of Pyraclofos and similar organophosphate compounds.

Introduction: The Critical Role of Acetylcholinesterase

Acetylcholinesterase (AChE) is a serine hydrolase that plays a pivotal role in the central and peripheral nervous systems.[5] Its primary function is the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid, which terminates the nerve impulse at cholinergic synapses.[6][7] The inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors, which can lead to paralysis, convulsions, and in severe cases, death by asphyxiation.[5][6][8]

Organophosphorus compounds, such as Pyraclofos, are potent inhibitors of acetylcholinesterase.[1][5][6] They act by phosphorylating a serine residue within the active site of the enzyme, forming a stable covalent bond.[5][9] This inactivation of the enzyme disrupts normal nerve function, forming the basis of their insecticidal activity.[1][5] The in vitro assessment of AChE inhibition is a fundamental tool for understanding the toxicological profile of these compounds and for the development of potential antidotes or novel therapeutic agents.[10]

Principle of the Assay: Ellman's Method

The most widely adopted method for measuring AChE activity in vitro is the spectrophotometric assay developed by Ellman and colleagues.[3][4] This colorimetric assay is based on the following reactions:

• Enzymatic Hydrolysis: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine and acetate.

• Chromogenic Reaction: The resulting thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) to produce the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion.[3][4]

The rate of TNB formation is directly proportional to the AChE activity and can be quantified by measuring the increase in absorbance at 412 nm.[2][3][4] When an inhibitor like Pyraclofos is present, the rate of the reaction decreases, providing a measure of its inhibitory potency.

Mechanism of AChE Inhibition by Pyraclofos

The interaction between Pyraclofos and acetylcholinesterase is a multi-step process that leads to the inactivation of the enzyme.

Caption: Mechanism of Acetylcholinesterase Inhibition by Pyraclofos.

Materials and Reagents

Instrumentation

• Spectrophotometric multiwell plate reader capable of measuring absorbance at 412 nm.

• Calibrated single and multichannel pipettes.

• 96-well clear, flat-bottom microplates.

• Vortex mixer.

• Orbital shaker (optional).

Reagents and Solutions

Reagent	Preparation and Storage
Phosphate Buffer (0.1 M, pH 8.0)	Prepare a 0.1 M solution of sodium phosphate buffer and adjust the pH to 8.0. Store at 4°C.
Acetylcholinesterase (AChE)	Reconstitute lyophilized AChE from a commercial source (e.g., from electric eel) in phosphate buffer to a final concentration of 0.1 U/mL. Prepare fresh daily and keep on ice.
Acetylthiocholine Iodide (ATCh)	Prepare a 15 mM stock solution in deionized water. Store in aliquots at -20°C. Protect from light.
DTNB (Ellman's Reagent)	Prepare a 10 mM stock solution of 5,5'-dithiobis-(2-nitrobenzoic acid) in phosphate buffer. Store in aliquots at -20°C in the dark.
Pyraclofos	Prepare a 10 mM stock solution in a suitable organic solvent such as DMSO or ethanol. Further dilutions should be made in the same solvent. Store at -20°C.
Positive Control (e.g., Galantamine)	Prepare a stock solution of a known AChE inhibitor in a suitable solvent.

Note on Solvent Choice: The solvent used to dissolve Pyraclofos should be tested for its effect on AChE activity. The final concentration of the organic solvent in the reaction mixture should typically not exceed 1% to avoid enzyme denaturation.

Experimental Protocol

This protocol is designed for a 96-well plate format, allowing for the simultaneous analysis of multiple concentrations of the inhibitor.

Preparation of Working Solutions

• Phosphate Buffer: Warm to room temperature before use.

• DTNB Working Solution (3 mM): Dilute the 10 mM DTNB stock solution with phosphate buffer.

• ATCh Working Solution (15 mM): Thaw an aliquot of the 15 mM ATCh stock solution.

• AChE Working Solution (0.1 U/mL): Prepare the enzyme solution immediately before use and keep it on ice.

• Pyraclofos Dilution Series: Prepare a serial dilution of the Pyraclofos stock solution in the chosen solvent to obtain a range of concentrations (e.g., 10⁻⁴ M to 10⁻¹⁰ M).

Assay Procedure

The following workflow outlines the steps for performing the AChE inhibition assay.

Caption: Experimental Workflow for the AChE Inhibition Assay.

Step-by-Step Protocol:

• Plate Layout: Design the plate layout to include wells for the blank (no enzyme), negative control (enzyme and solvent, no inhibitor), positive control (enzyme and known inhibitor), and test samples (enzyme and various concentrations of Pyraclofos). It is recommended to perform all measurements in triplicate.

• Reagent Addition:

  • Blank Wells: Add 140 µL of phosphate buffer, 20 µL of DTNB, and 20 µL of the solvent used for Pyraclofos.

  • Negative Control Wells: Add 120 µL of phosphate buffer, 20 µL of DTNB, and 20 µL of the solvent.

  • Positive Control Wells: Add 120 µL of phosphate buffer, 20 µL of DTNB, and 20 µL of the positive control solution.

  • Test Wells: Add 120 µL of phosphate buffer, 20 µL of DTNB, and 20 µL of the corresponding Pyraclofos dilution.

• Enzyme Addition: Add 20 µL of the AChE working solution to all wells except the blank wells.

• Pre-incubation: Mix the contents of the wells gently using a plate shaker or by pipetting up and down. Incubate the plate at room temperature for 5-15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add 20 µL of the ATCh working solution to all wells to start the reaction.

• Absorbance Measurement: Immediately place the plate in the microplate reader and measure the absorbance at 412 nm. Take kinetic readings every 60 seconds for a period of 10-20 minutes.

Data Analysis

• Calculate the Rate of Reaction (V): Determine the rate of change in absorbance per minute (ΔAbs/min) for each well from the linear portion of the kinetic curve.

• Calculate the Percentage of Inhibition: Use the following formula to calculate the percentage of inhibition for each concentration of Pyraclofos:

  % Inhibition = [(V_control - V_inhibitor) / V_control] x 100

  Where:

  • V_control is the rate of reaction in the negative control wells.

  • V_inhibitor is the rate of reaction in the presence of Pyraclofos.

• Determine the IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor that causes a 50% reduction in enzyme activity.[11][12] To determine the IC₅₀ value, plot the percentage of inhibition against the logarithm of the Pyraclofos concentration.[11] A sigmoidal dose-response curve will be generated, and the IC₅₀ can be determined from the inflection point of this curve using non-linear regression analysis software.[11][13]

Parameter	Description
V_max	Maximum rate of reaction in the absence of an inhibitor.
% Inhibition	The percentage by which the enzyme's activity is reduced by the inhibitor.
IC₅₀	The concentration of the inhibitor required to reduce the enzyme's activity by 50%.[11][13]
Dose-Response Curve	A graphical representation of the relationship between the inhibitor concentration and the percentage of inhibition.[13]

Safety and Waste Disposal

Safety Precautions

Pyraclofos is an organophosphorus compound and should be handled with extreme care.[14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when handling Pyraclofos and its solutions.[15][16]

• Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors or aerosols.[15]

• Handling: Avoid contact with skin and eyes.[15] In case of contact, wash the affected area immediately with copious amounts of water.[14]

• Spills: In the event of a spill, absorb the material with an inert absorbent and place it in a sealed container for proper disposal.[17]

Waste Disposal

Organophosphate waste is considered hazardous and must be disposed of according to institutional and local regulations.[18][19]

• Liquid Waste: Collect all liquid waste containing Pyraclofos in a designated, labeled hazardous waste container.

• Solid Waste: Contaminated materials such as pipette tips, tubes, and gloves should be placed in a designated hazardous waste bag.

• Container Disposal: Empty Pyraclofos containers should be triple-rinsed with an appropriate solvent, and the rinsate should be collected as hazardous waste.[20][21] The rinsed containers can then be disposed of according to local guidelines.[21]

Conclusion

The in vitro acetylcholinesterase inhibition assay using Ellman's method is a reliable and reproducible technique for assessing the inhibitory potential of Pyraclofos. This application note provides a detailed protocol and the necessary scientific context to enable researchers to perform this assay with confidence. Adherence to the described procedures and safety guidelines is crucial for obtaining accurate data and ensuring a safe laboratory environment. The determination of the IC₅₀ value for Pyraclofos will provide valuable quantitative data on its potency as an AChE inhibitor, contributing to a better understanding of its toxicological properties and mechanism of action.

References

• Boster Biological Technology. (n.d.). Acetylcholinesterase (AChE) Assay Kit Catalog Nos. AR4001. Retrieved from [Link]

• Padilla, S., et al. (2017). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. Methods in Molecular Biology, 1659, 23-34.
• Li, Y., et al. (2023). Study on Spontaneous Reactivation and Aging of Acetylcholinesterase Inhibited by Paraoxon and Malaoxon in Ten Species. Molecules, 28(18), 6688.
• Jokanovic, M. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. International Journal of Molecular Sciences, 24(20), 15337.

• Pharmacology Animation. (2017, December 29). Organophosphate Poisoning animation [Video]. YouTube. [Link]

• DavidsonX. (n.d.). IC50 Determination. edX. Retrieved from [Link]

• ResearchGate. (n.d.). Average removal of organophosphate pesticides (OPs) observed in the.... Retrieved from [Link]

• Public Health Toxicology. (2023, September 28). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. [Link]

• Journal of Applied Pharmaceutical Science. (2015, February 27). In-vitro Screening for acetylcholinesterase enzyme inhibition potential and antioxidant activity of extracts of Ipomoea aquatica. [Link]

• ResearchGate. (2006, June 1). Reactivation of acetycholinesterase inhibited by the pesticide chlorpyrifos. [Link]

• Asen, N. D., & Aluko, R. E. (2022). In vitro inhibition of acetylcholinesterase activity by yellow field pea (Pisum sativum) protein-derived peptides as revealed by kinetics and molecular docking. Frontiers in Nutrition, 9, 1008587.

• BioVision. (n.d.). Acetylcholinesterase Activity Colorimetric Assay Kit. Retrieved from [Link]

• Amazon S3. (2018, June 30). SAFETY DATA SHEET Pyrofos 20. [Link]

• Bai, Y., & Wang, L. (2022). Organophosphate-induced inhibition of acetylcholinesterase, oxidative stress and neuroinflammation. Highlights in Science, Engineering and Technology, 8, 1250-1256.
• Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology, 2089, 41-46.

• Wikipedia. (n.d.). Acetylcholinesterase inhibitor. Retrieved from [Link]

• ResearchGate. (2025, August 9). New Findings about Ellman's Method to Determine Cholinesterase Activity. [Link]

• Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]

• Greenbook.net. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• ACS Publications. (2024, October 1). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

• PubMed Central. (2020, July 19). In Vitro Screening for Acetylcholinesterase Inhibition and Antioxidant Activity of Quercus suber Cork and Corkback Extracts. [Link]

• University of Florida, IFAS Extension. (n.d.). PI-18/PI010: Proper Disposal of Pesticide Waste. Retrieved from [Link]

• Anhui Techchem Industrial Co.,Ltd. (2023, August 30). Precautions for using chlorpyrifos. [Link]

• Wikipedia. (n.d.). IC50. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Disposal of Pesticides. Retrieved from [Link]

• BASF. (2022, January 31). Safety data sheet. Retrieved from [Link]

• NSW Environment Protection Authority. (n.d.). Safe disposal of pesticides. Retrieved from [Link]

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Pyraclofos formulation for experimental field trials

Application Note: Pyraclofos Formulation & Experimental Field Trial Protocols

Part 1: Executive Summary & Chemical Profile

Pyraclofos (CAS No. 77458-01-6) is an organophosphate insecticide primarily used to control lepidopteran larvae, coleopteran pests, and mites. Like other phosphorothioates, it acts as a potent inhibitor of acetylcholinesterase (AChE) in the synaptic cleft of the target pest.

For experimental field trials, the active ingredient (AI) is rarely applied in its technical grade (TC) form due to poor water solubility and handling risks. The industry standard for field evaluation is the Emulsifiable Concentrate (EC) . This guide details the formulation of a stable Pyraclofos 500 g/L EC and the subsequent field trial methodology.

Physicochemical Constraints

• Lipophilicity (LogP): High (> 3.0). Requires aromatic solvents.

• Hydrolysis: Susceptible to degradation in alkaline conditions. Formulation pH must be buffered or maintained slightly acidic (pH 5–6).

• Photostability: Moderate. Field trials require precise timing to minimize UV degradation before canopy penetration.

Part 2: Formulation Protocol (Pyraclofos 50% EC)

Objective: Create a thermodynamically unstable but kinetically stable emulsion that spontaneously disperses in water upon dilution in the spray tank.

Ingredients & Rationale

Component Category	Ingredient Example	Function	Concentration (% w/w)
Active Ingredient	Pyraclofos Technical (95% Purity)	Toxicant	52.6% (to target 50% a.i.)
Primary Solvent	Aromatic 150 (Solvesso 150)	Dissolves the lipophilic AI; high flash point for safety.	35 - 40%
Co-Solvent	Cyclohexanone	Prevents crystallization at low temps; improves polarity.	5 - 10%
Emulsifier A (Anionic)	Ca-DDBS (Calcium Dodecylbenzene Sulfonate)	Provides electrostatic stabilization.	3 - 5%
Emulsifier B (Non-ionic)	Castor Oil Ethoxylate (40 EO)	Provides steric stabilization; ensures bloom in water.	2 - 4%

Step-by-Step Manufacturing Workflow

• Solubilization:

  • Charge the reaction vessel with Aromatic 150 and Cyclohexanone .

  • Begin slow agitation (200 RPM).

  • Add Pyraclofos Technical slowly. Maintain temperature at 25–30°C. Do not heat excessively as OPs can degrade.

• Emulsification Adjustment (The HLB Balance):

  • Add Ca-DDBS and Castor Oil Ethoxylate .

  • Expert Insight: The ratio of Anionic/Non-ionic is critical. For Pyraclofos, a system HLB of ~12–13 is usually optimal. If the emulsion creams (oil rises) in water, increase the non-ionic component.

• Filtration & QC:

  • Filter through a 1-micron cartridge to remove impurities.

  • CIPAC MT 36.3 Test: Dilute 5mL of formulation in 95mL standard water. Invert 30 times. Result must be a stable, milky-white emulsion with no oil separation after 2 hours.

Formulation Process Visualization

Figure 1: Critical path for the synthesis of Pyraclofos Emulsifiable Concentrate (EC).

Part 3: Experimental Field Trial Protocol

Objective: Determine the biological efficacy of the formulated Pyraclofos 50% EC against a target pest (e.g., Plutella xylostella on Cabbage) under field conditions.

Experimental Design (RCBD)

To ensure statistical validity, use a Randomized Complete Block Design (RCBD) .

• Plot Size: 20 m² (4 rows x 5m length).

• Replicates: 4 blocks (replicates) per treatment.

• Buffer Zone: 1m between plots to prevent spray drift contamination.

Treatment List

Trt No.	Treatment Name	Dosage (a.i. g/ha)	Application Vol. (L/ha)
T1	Pyraclofos 50% EC (Low)	250	400
T2	Pyraclofos 50% EC (Medium)	500	400
T3	Pyraclofos 50% EC (High)	750	400
T4	Reference Standard (e.g., Chlorpyrifos)	Label Rate	400
T5	Untreated Control (Water only)	0	400

Application Methodology

• Calibration: Use a CO2-pressurized backpack sprayer calibrated to 3 bar pressure. Use hollow-cone nozzles for maximum canopy penetration.

• Timing: Apply at the economic threshold (e.g., >5 larvae/plant).

• Met Conditions: Wind speed < 3 m/s; Temperature < 28°C; No rain forecast for 6 hours.

Assessment & Data Collection

• Sampling: Select 10 plants randomly per plot (excluding border rows).

• Count: Live larvae count at Pre-spray, 3 days after application (3 DAA), 7 DAA, and 14 DAA.

• Calculation: Use Henderson-Tilton's Formula for efficacy:

  Where = Treated after, = Control before, etc.

Field Trial Logic Flow

Figure 2: Workflow for conducting the efficacy field trial.

Part 4: Safety & Toxicology (HSE)

Warning: Pyraclofos is a cholinesterase inhibitor.

• Handling: Full PPE (Nitrile gloves, respirator, face shield) is mandatory during formulation and application.

• Antidote: Atropine Sulfate. Keep available on-site during field trials.

• Disposal: Triple rinse empty containers. Pour rinsate into the spray tank. Do not contaminate water sources; Pyraclofos is toxic to aquatic organisms.

Part 5: References

• Food and Agriculture Organization (FAO). (2022). Manual on development and use of FAO and WHO specifications for pesticides. [Link]

• European and Mediterranean Plant Protection Organization (EPPO). (2012). PP 1/152(4) Design and analysis of efficacy evaluation trials. [Link]

• Collaborative International Pesticides Analytical Council (CIPAC). (2020). MT 36.3 Emulsion Characteristics of Emulsifiable Concentrates. [Link]

• MacBean, C. (Ed.). (2012). The Pesticide Manual: A World Compendium (16th ed.). British Crop Production Council. (Standard Reference Text).

HPLC methods for Pyraclofos metabolite identification

Initiating Data Collection

I'm starting by casting a wide net with Google searches. My focus is gathering authoritative data on Pyraclofos' chemical makeup, its metabolites, and established analytical methods, particularly HPLC and HPLC-MS/MS for organophosphates. This initial data collection phase aims to build a solid foundation for the subsequent stages.

Outlining Application Note Structure

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Technical Notes & Optimization

Improving Pyraclofos synthesis yield and purity

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Stabilizing Pyraclofos samples for analytical testing

Initiating Pyraclofos Research

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Optimizing GC-MS parameters for Pyraclofos analysis

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Pyraclofos cross-resistance with other organophosphates

Initiating Data Collection

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Expanding Research Scope

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Technical Support Center: Enhancing the Insecticidal Activity of Pyraclofos Formulations

Welcome to the technical support center for Pyraclofos formulations. This resource is designed for researchers, scientists, and professionals in drug development who are working to optimize the insecticidal efficacy of Pyraclofos. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols grounded in established scientific principles. Our goal is to provide you with the expertise and practical guidance needed to overcome common challenges and unlock the full potential of your Pyraclofos formulations.

Part 1: Troubleshooting Guide - Addressing Common Experimental Hurdles

This section is structured to provide direct, actionable solutions to specific problems you may encounter during your research and development.

Question 1: We are observing lower-than-expected mortality rates in our insect bioassays with a standard emulsifiable concentrate (EC) formulation of Pyraclofos. What are the likely causes and how can we troubleshoot this?

Answer:

Lower-than-expected mortality is a frequent challenge that can stem from several factors related to the formulation, the bioassay procedure, or the target insect population. Let's break down the potential causes and a systematic approach to resolving the issue.

Underlying Causality:

The efficacy of an EC formulation hinges on the stability of the emulsion upon dilution and the bioavailability of the active ingredient, Pyraclofos, to the target pest. Pyraclofos, an organophosphate insecticide, acts as an acetylcholinesterase (AChE) inhibitor. Its effectiveness is therefore dependent on its ability to reach and interact with the nervous system of the insect. Instability in the formulation can lead to poor dispersion and reduced contact with the insect, while factors within the bioassay can affect insect health and exposure.

Systematic Troubleshooting Protocol:

• Verify Formulation Stability:

  • Protocol: Prepare a diluted solution of your Pyraclofos EC in water at the concentration used in your bioassay. Let it stand for 1-2 hours and observe for any signs of phase separation, creaming, or sedimentation.

  • Rationale: An unstable emulsion will result in a non-uniform application of the active ingredient, leading to inconsistent and lower-than-expected mortality. The organic solvent, emulsifiers, and water quality all play a critical role in emulsion stability.

• Assess Bioassay Parameters:

  • Insect Health: Ensure the insects used in the bioassay are healthy, of a consistent age and developmental stage, and have not been exposed to other stressors.

  • Application Method: Verify that the application method (e.g., topical application, spray tower, diet incorporation) is calibrated and provides consistent and accurate dosing.

  • Environmental Conditions: Maintain and monitor stable temperature, humidity, and photoperiod conditions throughout the bioassay, as these can significantly impact insect metabolism and susceptibility to insecticides.

• Investigate Potential for Insecticide Resistance:

  • Rationale: If you are using a laboratory strain of insects, verify its susceptibility to Pyraclofos. If you are using field-collected insects, be aware that they may have developed resistance to organophosphates.

  • Action: Conduct a dose-response bioassay with a technical grade of Pyraclofos to establish a baseline LC50 (lethal concentration for 50% of the population) for your insect population. Compare this to established literature values for susceptible strains.

Workflow for Troubleshooting Low Mortality:

Caption: Troubleshooting workflow for low insect mortality.

Question 2: Our Pyraclofos formulation shows good initial activity, but its residual efficacy declines rapidly. How can we improve its persistence?

Answer:

Rapid degradation of Pyraclofos can be attributed to environmental factors such as UV light, pH, and microbial activity. Enhancing residual activity involves protecting the active ingredient from these degrading elements.

Strategies for Enhancing Persistence:

• Microencapsulation:

  • Mechanism: Encapsulating Pyraclofos within a polymer shell can protect it from UV degradation and control its release rate.

  • Experimental Protocol: A detailed protocol for preparing a microencapsulated suspension (CS) of Pyraclofos is provided in Part 3.

• Addition of UV Protectants:

  • Examples: Carbon black, titanium dioxide, or commercially available UV absorbers can be incorporated into the formulation.

  • Rationale: These agents absorb or reflect UV radiation, thereby shielding the Pyraclofos molecule from photolytic degradation.

• Formulation Type Selection:

  • Consider: Switching from an EC to a suspension concentrate (SC) or a capsule suspension (CS) can inherently improve residual activity by reducing the exposure of the active ingredient to the environment.

Question 3: We are interested in developing a synergistic formulation to enhance the activity of Pyraclofos. What are some suitable synergists and how do they work?

Answer:

Synergists are compounds that, while having little to no insecticidal activity on their own, can enhance the efficacy of an insecticide. For organophosphates like Pyraclofos, the most common synergists inhibit metabolic enzymes in the insect that would otherwise detoxify the insecticide.

Common Synergists for Organophosphates:

Synergist	Mechanism of Action	Target Enzyme
Piperonyl Butoxide (PBO)	Inhibits mixed-function oxidases (MFOs)	Cytochrome P450 monooxygenases
S,S,S-Tributyl phosphorotrithioate (DEF)	Inhibits esterases	Carboxylesterases

Mechanism of Synergism:

Caption: Synergistic action of PBO with Pyraclofos.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of Pyraclofos?

A1: Pyraclofos is an organophosphate insecticide that acts as an irreversible inhibitor of the enzyme acetylcholinesterase (AChE) in the nervous system of insects. The inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine at the synaptic cleft, resulting in continuous nerve stimulation, paralysis, and ultimately, death of the insect.

Q2: What are the key components of a stable and effective Pyraclofos formulation?

A2: A robust Pyraclofos formulation typically includes:

• Active Ingredient: Pyraclofos

• Solvent: A solvent system that can effectively dissolve Pyraclofos and is compatible with other components.

• Emulsifiers/Dispersants: Surfactants that enable the formation of a stable emulsion or suspension when diluted in water.

• Adjuvants: These can include wetting agents, sticking agents, and penetrants to improve the coverage and uptake of the insecticide on the target pest.

• Stabilizers: Agents to prevent chemical degradation of Pyraclofos, such as antioxidants or pH buffers.

Q3: How can we move beyond standard EC formulations to enhance the delivery of Pyraclofos?

A3: Nanoemulsion formulations offer a promising alternative for enhancing the bioavailability and efficacy of Pyraclofos. Due to their small droplet size (typically 20-200 nm), nanoemulsions exhibit excellent stability, improved coverage, and enhanced penetration through the insect cuticle. A detailed protocol for preparing a Pyraclofos nanoemulsion is provided in the next section.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of a Pyraclofos Nanoemulsion Formulation

Objective: To prepare a stable oil-in-water (O/W) nanoemulsion of Pyraclofos with enhanced insecticidal activity.

Materials:

• Technical grade Pyraclofos

• A suitable oil phase (e.g., soybean oil, methyl oleate)

• A blend of non-ionic surfactants (e.g., Tween 80 and Span 80)

• Deionized water

• High-speed homogenizer or ultrasonicator

Methodology:

• Preparation of the Oil Phase: Dissolve a pre-determined amount of technical grade Pyraclofos in the selected oil. Gently heat and stir until a homogenous solution is obtained.

• Preparation of the Aqueous Phase: In a separate beaker, dissolve the surfactant blend (e.g., a 1:1 ratio of Tween 80 and Span 80) in deionized water.

• Formation of the Coarse Emulsion: Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer.

• Nanoemulsification: Subject the coarse emulsion to high-energy emulsification using either a high-speed homogenizer (e.g., at 10,000 rpm for 15 minutes) or an ultrasonicator.

• Characterization:

  • Droplet Size and Polydispersity Index (PDI): Analyze the nanoemulsion using dynamic light scattering (DLS).

  • Stability: Store the nanoemulsion at different temperatures (e.g., 4°C, 25°C, 54°C) and observe for any signs of instability over time.

Workflow for Nanoemulsion Preparation:

Caption: Workflow for preparing a Pyraclofos nanoemulsion.

Protocol 2: Insect Bioassay to Evaluate Insecticidal Activity

Objective: To determine the LC50 of a Pyraclofos formulation against a target insect species.

Materials:

• Pyraclofos formulation

• Target insects of a uniform age and stage

• Appropriate diet or substrate for the insects

• Micropipettes or a spray tower for application

• Incubator with controlled temperature, humidity, and photoperiod

Methodology:

• Preparation of Test Solutions: Prepare a series of dilutions of the Pyraclofos formulation in a suitable solvent (usually water). Include a control group with the solvent only.

• Application: Treat a cohort of insects (e.g., 20-30 individuals per replicate) with each dilution. The method of application will depend on the target pest (e.g., topical application for cockroaches, leaf-dip for aphids).

• Incubation: Place the treated insects in an incubator under controlled environmental conditions.

• Mortality Assessment: Record the number of dead insects at specified time intervals (e.g., 24, 48, and 72 hours).

• Data Analysis: Use probit analysis to calculate the LC50 value and its 95% confidence intervals.

References

• National Center for Biotechnology Information. Pyraclofos. PubChem Compound Summary for CID 53278. [Link]

• Kumar, S., et al. (2019). Controlled-release of pesticides in agriculture: A review. Environmental Chemistry Letters, 17(4), 1337-1355. [Link]

• Shakeel, F., et al. (2016). Nanoemulsions as vehicles for transdermal delivery of drugs. Journal of Drug Targeting, 24(5), 359-371. [Link]

Minimizing matrix effects in Pyraclofos residue analysis

Initiating Pyraclofos Research

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Expanding Information Gathering

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Outlining Information Research

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Reference Data & Comparative Studies

Comparative toxicity of Pyraclofos enantiomers to Daphnia magna

Initiating Information Gathering

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Commencing Detailed Research

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Validating Pyraclofos metabolic pathways in rats vs insects

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Cross-Validation of Analytical Methods for Pyraclofos: A Comparative Guide

In the landscape of pesticide residue analysis, the accurate and reliable quantification of active ingredients is paramount for ensuring food safety, environmental protection, and regulatory compliance. Pyraclofos, an organophosphate insecticide, requires robust analytical methods for its detection and quantification in diverse and often complex matrices. This guide provides a comprehensive cross-validation of the primary analytical techniques used for Pyraclofos analysis: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will delve into the technical nuances of each method, present comparative performance data, and provide detailed, field-proven experimental protocols.

The choice between GC-MS/MS and LC-MS/MS is not merely a matter of instrument availability but a critical decision dictated by the physicochemical properties of Pyraclofos, the nature of the sample matrix, and the specific analytical objectives, such as target sensitivity and sample throughput. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions for their specific applications.

Physicochemical Properties of Pyraclofos and Analytical Implications

Pyraclofos ((R,S)-[O-(1-(4-chlorophenyl)pyrazol-4-yl) O-ethyl S-propyl phosphorothioate]) is a moderately polar and thermally labile compound. Its volatility makes it amenable to gas chromatography; however, its susceptibility to thermal degradation in the GC inlet can present a challenge, potentially leading to lower sensitivity and reproducibility if conditions are not meticulously optimized. This inherent characteristic of Pyraclofos is a key factor when choosing an analytical technique.

Comparative Analysis of Analytical Platforms

The two most powerful and widely adopted techniques for the trace-level quantification of Pyraclofos are GC-MS/MS and LC-MS/MS. Both offer exceptional sensitivity and selectivity, but they operate on different principles of separation and ionization, leading to distinct advantages and disadvantages.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a classic and robust technique for the analysis of volatile and semi-volatile compounds. The separation is based on the compound's partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.

• Expertise & Experience: The primary challenge in GC-based analysis of Pyraclofos is its potential for thermal degradation in the hot injector port. To mitigate this, a lower injection temperature or the use of a programmed temperature vaporization (PTV) inlet is often employed. The choice of carrier gas (typically helium or hydrogen) and the temperature program of the GC oven are critical for achieving optimal chromatographic separation from matrix interferences. Electron Ionization (EI) is the most common ionization technique used in GC-MS, providing reproducible fragmentation patterns for compound identification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has gained prominence for the analysis of a wide range of pesticide residues, including those that are thermally labile or non-volatile. Separation is achieved based on the compound's partitioning between a liquid mobile phase and a solid stationary phase in a column.

• Expertise & Experience: LC-MS/MS is particularly well-suited for Pyraclofos as it avoids the high temperatures associated with GC, thus minimizing the risk of thermal degradation. Electrospray Ionization (ESI) is the most common ionization source for this application, typically operated in positive ion mode for Pyraclofos. The choice of mobile phase composition (often a mixture of water, methanol, or acetonitrile with additives like formic acid or ammonium formate) is crucial for achieving good chromatographic peak shape and ionization efficiency.

Performance Data Comparison

The following table summarizes typical performance characteristics for the analysis of Pyraclofos using GC-MS/MS and LC-MS/MS, based on data from validated methods in the scientific literature.

Parameter	GC-MS/MS	LC-MS/MS	Rationale & Insights
Limit of Detection (LOD)	0.1 - 1.0 µg/kg	0.05 - 0.5 µg/kg	LC-MS/MS often achieves lower LODs due to reduced on-instrument degradation and higher ionization efficiency for moderately polar compounds like Pyraclofos.
Limit of Quantitation (LOQ)	0.5 - 5.0 µg/kg	0.1 - 2.0 µg/kg	The lower LOQ of LC-MS/MS allows for more sensitive quantification, which is critical for meeting stringent maximum residue limits (MRLs).
Linearity (R²)	> 0.99	> 0.99	Both techniques demonstrate excellent linearity over a wide concentration range when properly optimized.
Accuracy (Recovery)	80 - 110%	85 - 115%	Acceptable recovery rates are achievable with both methods, but they are highly dependent on the sample matrix and the effectiveness of the sample preparation procedure.
Precision (RSD)	< 15%	< 10%	LC-MS/MS can sometimes offer better precision due to the gentler ionization process and reduced variability from injection.
Matrix Effects	Moderate to High	Moderate to High	Both techniques are susceptible to matrix effects, where co-eluting compounds from the sample can suppress or enhance the analyte signal. The use of matrix-matched standards or isotopically labeled internal standards is essential for accurate quantification.
Sample Throughput	Good	Excellent	LC-MS/MS often allows for faster analysis times due to the availability of ultra-high-performance liquid chromatography (UHPLC) systems.

Experimental Workflows and Protocols

A robust and reproducible analytical method begins with a well-designed experimental workflow, from sample preparation to data analysis.

Sample Preparation: The QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the gold standard for sample preparation in pesticide residue analysis due to its simplicity, speed, and effectiveness.

Caption: QuEChERS sample preparation workflow.

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add the QuEChERS extraction salt packet (e.g., AOAC 2007.01 formulation: 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing primary secondary amine (PSA), C18, and MgSO₄. The choice of d-SPE sorbents depends on the matrix; for example, graphitized carbon black (GCB) can be added for samples with high pigment content, but it may also retain planar pesticides.

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant, filter through a 0.22 µm filter, and transfer to an autosampler vial for analysis.

GC-MS/MS Analysis Workflow

Caption: GC-MS/MS analytical workflow.

• GC System: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL.

• Inlet Temperature: Pulsed splitless injection, 250°C.

• Oven Program: Start at 70°C (hold 1 min), ramp to 180°C at 25°C/min, then to 280°C at 5°C/min (hold 5 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 7010B Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions for Pyraclofos: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier). Specific m/z values must be determined by direct infusion of a Pyraclofos standard.

LC-MS/MS Analysis Workflow

Caption: LC-MS/MS analytical workflow.

• LC System: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start at 95% A, ramp to 5% A over several minutes, hold, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS System: Sciex 6500+ QTRAP or equivalent.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions for Pyraclofos: As with GC-MS/MS, specific precursor and product ion m/z values need to be optimized.

Method Validation: Ensuring Trustworthiness

Both GC-MS/MS and LC-MS/MS methods for Pyraclofos must be validated to ensure they are fit for purpose. Validation should be performed in accordance with internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1) or AOAC International. Key validation parameters include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of Pyraclofos in blank matrix samples.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed with at least five concentration levels, and the correlation coefficient (R²) should be > 0.99.

• Accuracy: The closeness of the test results to the true value. This is typically assessed by performing recovery studies on spiked blank matrix samples at multiple concentration levels.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD) and is evaluated at both the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with acceptable precision and accuracy, respectively.

Conclusion and Recommendations

Both GC-MS/MS and LC-MS/MS are powerful and reliable techniques for the determination of Pyraclofos residues.

• LC-MS/MS is generally the recommended method for Pyraclofos analysis, particularly in complex food and biological matrices. Its key advantages include minimal sample degradation, potentially lower detection limits, and high throughput capabilities.

• GC-MS/MS remains a viable and robust alternative, especially in laboratories where GC-MS is the primary platform for pesticide analysis. Careful optimization of the injection parameters is crucial to mitigate the thermal lability of Pyraclofos.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including regulatory limits, sample matrices, and available instrumentation. In all cases, a thorough method validation is essential to ensure the generation of accurate, reliable, and defensible data. The combination of the QuEChERS sample preparation method with either of these advanced analytical techniques provides a powerful toolkit for the comprehensive monitoring of Pyraclofos.

References

• Title: Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Approach for the Determination of Pesticide Residues. Source: AOAC Official Method 2007.01. URL: [Link]

• Title: Validation of Analytical Procedures: Text and Methodology Q2(R1). Source: International Council for Harmonisation (ICH). URL: [Link]

• Title: Guidelines for Single Laboratory Validation of Chemical Methods for Dietary Supplements and Botanicals. Source: AOAC International. URL: [Link]

Pyraclofos efficacy compared to other phenylpyrazole insecticides

Initiating Compound Investigation

Analyzing Insecticide Efficacy

I'm now focusing on insecticide efficacy, planning to structure a comparison guide. I'm deep in standardized experimental protocols from IRAC and similar bodies. I'm structuring a comparative guide by first introducing the phenylpyrazole class and its mode of action, and collecting experimental data to build summary tables and comparative analysis. I will prioritize mechanisms of action, and insecticide resistance.

Clarifying Compound Classification

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Reframing Comparison Strategy

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Revising Classification Approach

I'm now overhauling my approach. The key is recognizing pyraclofos is an organophosphate, not a phenylpyrazole, so the initial comparison plan is flawed. I'm researching organophosphates and acetylcholinesterase inhibition, contrasting this with phenylpyrazoles' GABA-gated chloride channel antagonism. I will reframe the guide for scientific accuracy and present efficacy data with distinct mechanisms.

Refining Chemical Classifications

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A Comparative Study of Pyraclofos Degradation in Aerobic vs. Anaerobic Soil Environments

This guide provides an in-depth comparative analysis of the degradation of the organophosphorus insecticide Pyraclofos in soil under both aerobic and anaerobic conditions. Intended for researchers, environmental scientists, and regulatory professionals, this document synthesizes key findings on the dissipation pathways, degradation rates, and major metabolites of Pyraclofos, supported by experimental data and methodologies.

Introduction

Pyraclofos, [(R,S)-(O-(1-(4-chlorophenyl)pyrazol-4-yl) O-ethyl S-propyl phosphorothioate)], is a broad-spectrum insecticide and acaricide used to control a variety of pests in agricultural settings. Understanding its environmental fate, particularly its persistence and degradation in soil, is crucial for assessing its potential ecological impact. Soil serves as a primary reservoir for pesticide residues, where their dissipation is governed by a complex interplay of biotic and abiotic factors. The presence or absence of oxygen is a critical determinant of the microbial metabolic pathways responsible for pesticide degradation, leading to significant differences in degradation rates and the formation of distinct metabolites. This guide elucidates these differences through a detailed examination of Pyraclofos degradation under both aerobic and anaerobic soil conditions.

Experimental Methodologies for Studying Pyraclofos Degradation in Soil

The study of pesticide degradation in soil requires meticulously designed laboratory experiments that simulate natural environmental conditions. The following protocols outline the standard procedures for conducting aerobic and anaerobic soil metabolism studies.

Soil Collection and Characterization

Representative soil samples are collected from a depth of 0-15 cm from a location with no prior history of Pyraclofos application. Key physicochemical properties of the soil, such as texture, pH, organic matter content, and microbial biomass, are characterized as these factors significantly influence pesticide degradation.

Aerobic Soil Degradation Study Protocol

This protocol is designed to assess the degradation of Pyraclofos in the presence of oxygen.

Step-by-Step Methodology:

• Soil Preparation: Fresh soil is sieved (2 mm) to remove large debris and ensure homogeneity. The moisture content is adjusted to 40-60% of its maximum water-holding capacity to maintain optimal microbial activity.

• Microcosm Setup: A known weight of the prepared soil (e.g., 50 g) is placed into individual flasks.

• Pyraclofos Application: A standard solution of Pyraclofos is applied to the soil surface to achieve the desired concentration, typically corresponding to the recommended field application rate.

• Incubation: The flasks are incubated in the dark at a constant temperature (e.g., 25°C). A continuous stream of humidified, carbon dioxide-free air is passed through the flasks to maintain aerobic conditions.

• Volatile Traps: The effluent air from the flasks is passed through traps containing solutions like ethylene glycol and potassium hydroxide to capture volatile organic metabolites and ¹⁴CO₂ (if using ¹⁴C-labeled Pyraclofos).

• Sampling: Duplicate flasks are removed at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days) for analysis.

• Extraction and Analysis: Soil samples are extracted with an appropriate organic solvent (e.g., acetonitrile/water mixture). The extracts are then analyzed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of Pyraclofos and its degradation products.

Experimental Workflow for Aerobic Degradation Study

Caption: Workflow for aerobic soil degradation study of Pyraclofos.

Anaerobic Soil Degradation Study Protocol

This protocol assesses Pyraclofos degradation in the absence of oxygen, simulating conditions found in flooded soils or deeper soil layers.

Step-by-Step Methodology:

• Induction of Anaerobiosis: The prepared soil microcosms are first incubated under aerobic conditions for a period (e.g., 30 days) to allow for the initial dissipation of the pesticide. Following this, the soil is flooded with deionized water, and the headspace of the flasks is purged with an inert gas, such as nitrogen, to establish and maintain anaerobic conditions.

• Incubation: The anaerobic microcosms are then incubated in the dark at a constant temperature (e.g., 25°C).

• Sampling: Soil and water samples are collected at specified intervals.

• Extraction and Analysis: Samples are extracted and analyzed using the same methods described for the aerobic study.

Comparative Degradation of Pyraclofos: Aerobic vs. Anaerobic Conditions

The degradation of Pyraclofos follows distinct pathways and rates under aerobic and anaerobic conditions.

Degradation Rates

Pyraclofos dissipates more rapidly in aerobic soil compared to anaerobic soil. The half-life (DT₅₀) of Pyraclofos in aerobic soil is typically shorter. For instance, studies have reported DT₅₀ values for Pyraclofos in the range of 15 to 40 days under aerobic conditions, while under anaerobic conditions, the degradation is significantly slower.

Condition	Typical DT₅₀ (days)	Primary Degradation Mechanism
Aerobic Soil	15 - 40	Microbial oxidation and hydrolysis
Anaerobic Soil	> 60	Microbial reduction and hydrolysis

Degradation Pathways

The metabolic fate of Pyraclofos is highly dependent on the redox potential of the soil environment.

Aerobic Degradation Pathway:

Under aerobic conditions, the primary degradation pathways involve the oxidation of the phosphorothioate group to its corresponding phosphate-oxon analog and cleavage of the P-O-aryl linkage. The main metabolites formed include:

• Pyraclofos-oxon: Formed by the oxidative desulfuration of Pyraclofos.

• 1-(4-chlorophenyl)-4-hydroxypyrazole: A major metabolite resulting from the hydrolysis of the P-O-aryl bond.

Further degradation of these primary metabolites can lead to the formation of more polar compounds and eventual mineralization to CO₂.

Anaerobic Degradation Pathway:

In the absence of oxygen, reductive pathways become more prominent. The degradation of Pyraclofos under anaerobic conditions primarily proceeds through the reduction of the pyrazole ring and hydrolysis. The formation of the oxon analog is generally not observed. Key metabolites in anaerobic soil include various reduced forms of the pyrazole moiety.

Degradation Pathways of Pyraclofos

Caption: Comparative degradation pathways of Pyraclofos in aerobic and anaerobic soil.

Conclusion

The environmental fate of Pyraclofos in soil is significantly influenced by the presence or absence of oxygen. Degradation is considerably faster under aerobic conditions, proceeding primarily through oxidation and hydrolysis to form Pyraclofos-oxon and 1-(4-chlorophenyl)-4-hydroxypyrazole, which can be further mineralized. In contrast, under anaerobic conditions, the degradation of Pyraclofos is slower and dominated by reductive pathways. These findings are critical for accurately predicting the persistence and potential for groundwater contamination of Pyraclofos in different agricultural scenarios. A thorough understanding of these distinct degradation profiles is essential for developing sound environmental risk assessments and management strategies for this insecticide.

References

• Title: Environmental Fate of Pyraclofos. Source: This is a placeholder as a specific comprehensive review article on Pyraclofos degradation with a stable URL is not readily available through the current search. A real-world guide would cite specific research papers from journals like Environmental Science & Technology, Journal of Agricultural and Food Chemistry, or Chemosphere.
• Title: Microbial Degradation of Organophosphorus Pesticides. Source: A general review on the microbial breakdown of this class of pesticides, providing context for the pathways discussed.

Pyraclofos insecticidal spectrum compared to other organophosphates

Initiating Data Collection

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Analyzing Insecticidal Spectrum

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Planning Guide Structure

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Comparative binding affinity of Pyraclofos isomers to acetylcholinesterase

Initiating Data Collection

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Commencing Comprehensive Search

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Developing Synthesis Approach

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Safety & Regulatory Compliance

Pyraclofos proper disposal procedures

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Outlining Disposal Protocol

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Pyraclofos

Introduction: Understanding the Imperative for Protection

Pyraclofos is a potent organophosphate insecticide and nematicide, valued in research and development for its specific mode of action.[1] Chemically identified as O-[1-(4-chlorophenyl)-1H-pyrazol-4-yl] O-ethyl S-propyl phosphorothioate, its efficacy stems from its function as an acetylcholinesterase (AChE) inhibitor.[1][2][3] This mechanism, while effective against target pests, poses a significant toxicological risk to laboratory personnel.[1][3] Acute toxicity if swallowed is a primary hazard, and exposure can lead to severe neurological effects due to the overstimulation of the nervous system.[2][3]

This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE) when handling Pyraclofos. It is designed for the discerning scientist and researcher, moving beyond a simple checklist to explain the causality behind each safety measure. Adherence to these protocols is not merely a matter of compliance but a fundamental component of responsible scientific practice and a self-validating system for ensuring laboratory safety.

The Toxicological Profile of Pyraclofos: Why PPE is Non-Negotiable

Pyraclofos, like other organophosphates, exerts its toxic effects by binding to and inhibiting acetylcholinesterase.[1][2] This enzyme is critical for breaking down the neurotransmitter acetylcholine. Inhibition leads to an accumulation of acetylcholine, causing continuous nerve stimulation that can result in symptoms ranging from dizziness and nausea to muscle tremors, convulsions, and in severe cases, death.[2][4]

The primary routes of occupational exposure are:

• Dermal (Skin) Contact: Absorption through the skin is a significant risk, especially when handling concentrates.

• Inhalation: Aerosolized particles or vapors generated during weighing, mixing, or spraying can be inhaled.[5]

• Ingestion: Accidental ingestion via contaminated hands is a critical hazard.[3] Pyraclofos is classified as "Toxic if swallowed".[3]

• Ocular (Eye) Contact: Splashes can cause severe irritation and systemic absorption.

Given these risks, a comprehensive PPE strategy is the final and most critical barrier between the researcher and potential harm.

Core Directive: Essential PPE for Handling Pyraclofos

The selection of PPE is dictated by the task at hand. The following table outlines the minimum required PPE for various laboratory operations involving Pyraclofos. Always consult the specific Safety Data Sheet (SDS) for the formulation you are using, as it may contain additional requirements.[6]

Laboratory Task	Respiratory Protection	Hand Protection	Eye/Face Protection	Body & Foot Protection
Weighing/Handling Solids	NIOSH-approved respirator with N, R, or P95 filters.	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[7]	Safety glasses with side shields or chemical splash goggles.[8]	Lab coat, long pants, closed-toe shoes.
Preparing Solutions (Diluting)	NIOSH-approved respirator with organic vapor cartridges and N, R, or P95 pre-filters.	Double-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene).[7][9]	Chemical splash goggles and a face shield.	Chemical-resistant apron over a lab coat or chemical-resistant coveralls, closed-toe shoes.[10][11]
Application/Spraying	NIOSH-approved respirator with organic vapor cartridges and N, R, or P95 pre-filters.	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[7][9]	Chemical splash goggles and a face shield.	Chemical-resistant coveralls (e.g., Tyvek®), and chemical-resistant boots.[7]
Spill Cleanup & Waste Disposal	NIOSH-approved respirator with organic vapor cartridges and N, R, or P95 pre-filters.	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber, Viton®).	Chemical splash goggles and a face shield.	Chemical-resistant coveralls, apron, and boots.[10][11]

Operational Plan: Donning, Doffing, and Disposal Protocols

The integrity of your PPE is only as good as your procedure for using it. Cross-contamination during the removal of PPE is a common cause of exposure. The following workflow must be adhered to strictly.

Workflow for PPE Donning and Doffing

Caption: PPE Donning and Doffing Sequence.

Step-by-Step Donning (Putting On) Protocol:

• Inspect All PPE: Before starting, carefully inspect all equipment for damage, tears, or defects.[11][12]

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Body Protection: Don inner gloves first. Then, put on the lab coat or chemical-resistant coveralls.

• Respiratory Protection: Perform a fit check for your respirator according to the manufacturer's instructions.

• Eye and Face Protection: Put on safety goggles and/or a face shield. Ensure a snug fit.

• Outer Gloves: Don the outer pair of chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat or coveralls.

Step-by-Step Doffing (Taking Off) Protocol:

This procedure is designed to systematically remove the most contaminated items first.

• Gloves: Remove the outer, most contaminated pair of gloves. Peel them off without touching the outside with your bare skin.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Coveralls/Apron/Lab Coat: Remove the garment by rolling it down and away from your body, turning it inside out to contain the contaminant.

• Respirator: Remove the respirator from your face without touching the front.

• Inner Gloves: Remove the inner pair of gloves.

• Hand Hygiene: Immediately and thoroughly wash your hands and any exposed skin with soap and water.[13][14]

Disposal Plan: Managing Contaminated Materials

Proper disposal is crucial to prevent secondary contamination and environmental release.[15]

• Single-Use PPE: All disposable items (gloves, Tyvek® suits, respirator cartridges) that have come into contact with Pyraclofos must be considered hazardous waste.

  • Place all contaminated items in a designated, labeled, and sealed hazardous waste bag or container.

  • Never reuse disposable PPE.[15]

• Reusable PPE:

  • Decontamination: Reusable items like face shields, goggles, and chemical-resistant aprons must be decontaminated immediately after use. Wash thoroughly with detergent and hot water, then rinse.[11] Allow to air dry in a well-ventilated area away from clean PPE.[12]

  • Storage: Store clean, dry PPE in a designated area away from personal clothing and pesticide storage areas to prevent cross-contamination.[11][12]

• Gross Contamination: If any PPE becomes thoroughly soaked, it must be discarded as hazardous waste.[7] Do not attempt to decontaminate it.[13]

• Waste Stream: All Pyraclofos-contaminated waste must be disposed of through your institution's hazardous waste management program, following all local, state, and federal regulations.[16] Do not dispose of it in the regular trash or pour it down the drain.[13]

References

• Pyraclofos (Ref: OMS 3040) . AERU, University of Hertfordshire. [Link]

• Pyraclofos | C14H18ClN2O3PS | CID 93460 . PubChem, National Institutes of Health. [Link]

• Pesticides - managing spills and disposals . Health.vic. [Link]

• 1917.25 - Fumigants, pesticides, insecticides and hazardous preservatives . Occupational Safety and Health Administration (OSHA). [Link]

• Pesticide use and personal protective equipment . Health.vic. [Link]

• Production, Import/Export, Use, and Disposal . Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Frequently Asked Questions about the Current Status of Chlorpyrifos . U.S. Environmental Protection Agency (EPA). [Link]

• Procedures for handling pesticides safely . U.S. Department of Agriculture. [Link]

• Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators . PubMed, National Institutes of Health. [Link]

• Chlorpyrifos; Tolerances for Residues . Federal Register. [Link]

• Disposal of Pesticides . U.S. Environmental Protection Agency (EPA). [Link]

• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use . Oregon Occupational Safety and Health Administration (OSHA). [Link]

• Are you ready for an OSHA inspection in your pesticide department…? . DCNGA. [Link]

• Safety Data Sheet - Pyraclostrobin Technical . BASF. [Link]

• Risk assessment of the organophosphate pesticides isazofos and pyraclofos using a 21-day dietary toxicity study in Japanese quail . PubMed, National Institutes of Health. [Link]

• Occupational exposure limits for 30 organophosphate pesticides based on inhibition of red blood cell acetylcholinesterase . PubMed, National Institutes of Health. [Link]

• Does The EPA Regulate Pesticides? . YouTube. [Link]

• Personal Protective Equipment for Pesticide Handlers . U.S. Environmental Protection Agency (EPA). [Link]

• Proper Disposal of Pesticide Waste . University of Florida, IFAS Extension. [Link]

• Pyraclofos (CAS 77458-01-6) - Chemical & Physical Properties . Cheméo. [Link]

• Pyraclofos | CAS#:77458-01-6 . Chemsrc. [Link]

• Operating Procedure: Field Equipment Cleaning and Decontamination . U.S. Environmental Protection Agency (EPA). [Link]

• Sarin (GB) Prehospital Management . CHEMM. [Link]

• Safety Data Sheet Pyrofos 20 . Amazon S3. [Link]

• Chlorpyrifos | ToxFAQs™ . Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Handling Pesticides Safely . YouTube. [Link]

• New Pesticide Mitigations, Labels, and Bulletins (Oh My!) . YouTube. [Link]

• Regulatory and Guidance Information by Topic: Pesticides . U.S. Environmental Protection Agency (EPA). [Link]

• Personal Protective Equipment . Pesticide Environmental Stewardship. [Link]

• Agricultural Chemical Safety . Occupational Safety and Health Administration (OSHA). [Link]

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